Cas no 1807168-72-4 (Ethyl 2-chloro-4-fluoro-5-methylphenylacetate)

• Product Name: Ethyl 2-chloro-4-fluoro-5-methylphenylacetate
• CAS No: 1807168-72-4
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5002272
• Update Time: 2025-07-25

Ethyl 2-chloro-4-fluoro-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-fluoro-5-methylphenylacetate

• Inchi： 1S/C11H12ClFO2/c1-3-15-11(14)5-8-4-7(2)10(13)6-9(8)12/h4,6H,3,5H2,1-2H3
• InChI Key： YDZVFNBTLXBBBH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-4-fluoro-5-methylphenylacetate

Comprehensive Overview of Ethyl 2-chloro-4-fluoro-5-methylphenylacetate (CAS No. 1807168-72-4)

Ethyl 2-chloro-4-fluoro-5-methylphenylacetate (CAS No. 1807168-72-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, fluoro, and methyl substitution pattern, makes it a versatile building block for designing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this ester derivative has garnered significant attention from researchers and industry professionals.

The compound's ethyl ester group enhances its solubility in organic solvents, facilitating its application in cross-coupling reactions and catalytic transformations. Recent studies highlight its potential in developing herbicide-resistant crops and antimicrobial agents, aligning with global trends in sustainable agriculture and precision medicine. As the pharmaceutical industry shifts toward halogenated scaffolds for improved drug efficacy, Ethyl 2-chloro-4-fluoro-5-methylphenylacetate serves as a critical intermediate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the ortho-chloro and para-fluoro substitutions on the aromatic ring contribute to steric and electronic effects, influencing reactivity in nucleophilic aromatic substitution (SNAr) reactions. This property is particularly valuable in constructing heterocyclic compounds, a hot topic in AI-driven drug design platforms. Researchers frequently search for "fluorophenylacetate derivatives" and "CAS 1807168-72-4 applications" to explore its role in kinase inhibitor development or crop protection chemicals.

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile compared to traditional organochlorides positions it as a greener alternative in fine chemical manufacturing. Analytical methods like HPLC-MS and NMR spectroscopy are commonly employed for purity assessment, addressing quality control queries in GMP synthesis workflows. Industry forums often discuss "scalable synthesis of 1807168-72-4" to meet the rising demand for high-value intermediates.

In material science, the methylphenylacetate backbone enables functionalization for liquid crystal and polymeric material applications. Its thermal stability and compatibility with photoinitiators make it relevant for UV-curable coatings—a sector experiencing rapid growth due to eco-friendly packaging trends. Searches for "halogenated phenylacetates in materials" reflect this interdisciplinary interest.

Future research directions may focus on enantioselective synthesis routes or biocatalytic modifications to enhance sustainability. As patent landscapes evolve, CAS 1807168-72-4 continues to appear in filings related to next-gen therapeutics and smart agrochemicals, underscoring its commercial and scientific relevance. For laboratories, proper storage under anhydrous conditions and inert atmosphere is recommended to preserve its reactivity.